Cas no 951887-46-0 (2-Chloro-4-(2-naphthyl)-1-butene)

• Product Name: 2-Chloro-4-(2-naphthyl)-1-butene
• CAS No: 951887-46-0
• MF: C₁₄H₁₃Cl
• MW: 216.706022977829
• MDL: MFCD09801379
• CID: 4722220
• Update Time: 2025-05-21

2-Chloro-4-(2-naphthyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(2-NAPHTHYL)-1-BUTENE
• 2-Chloro-4-(2-naphthyl)-1-butene

• MDL： MFCD09801379
• Inchi： 1S/C14H13Cl/c1-11(15)6-7-12-8-9-13-4-2-3-5-14(13)10-12/h2-5,8-10H,1,6-7H2
• InChI Key： MIRGDJPXMJDIEG-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-(2-naphthyl)-1-butene

2-Chloro-4-(2-naphthyl)-1-butene (CAS No. 951887-46-0)

2-Chloro-4-(2-naphthyl)-1-butene, also known by its CAS registry number CAS No. 951887-46-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorinated alkene group with a naphthyl substituent, making it a valuable building block for various chemical syntheses and applications.

The molecular structure of 2-Chloro-4-(2-naphthyl)-1-butene consists of a butene backbone with a chlorine atom at the second position and a naphthyl group attached at the fourth position. This arrangement imparts the compound with distinct electronic and steric properties, which are advantageous in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, such as conjugated polymers and aromatic compounds.

One of the most notable applications of CAS No. 951887-46-0 is in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anticancer properties. The naphthyl group, being an aromatic system, contributes to the compound's ability to interact with biological targets, making it a promising candidate for further pharmacological studies.

In addition to its biological applications, 2-Chloro-4-(2-naphthyl)-1-butene has found utility in organic synthesis as a versatile intermediate. Its reactivity under various conditions allows for the formation of complex molecular architectures, which are essential in the development of novel materials. For instance, recent advancements in click chemistry have demonstrated how this compound can be used to construct supramolecular assemblies with tailored functionalities.

The synthesis of CAS No. 951887-46-0 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of chlorinated alkenes with naphthalene derivatives under catalytic conditions. The optimization of these reactions has been a focus of recent research efforts, driven by the demand for scalable and sustainable synthetic methods.

From an environmental perspective, understanding the fate and behavior of 2-Chloro-4-(2-naphthyl)-1-butene in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound undergoes biodegradation under specific conditions, though further research is needed to fully characterize its environmental persistence and toxicity.

In conclusion, CAS No. 951887-46-0, or 2-Chloro-4-(2-naphthyl)-1-butene, stands out as a significant compound in modern chemistry due to its structural versatility and diverse applications. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic and industrial settings.